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Compound of Interest

Compound Name: Cloxyfonac

Cat. No.: B510477 Get Quote

An Essential Resource for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial research indicates a potential for confusion between Cloxyfonac sodium salt

and the non-steroidal anti-inflammatory drug Diclofenac sodium salt. This guide focuses

exclusively on Cloxyfonac sodium salt, a compound primarily recognized for its activity as a

plant growth regulator and herbicide.

Executive Summary
Cloxyfonac sodium salt is a chemical compound with significant biological activity in the

botanical realm. As a metabolite of the widely used herbicide MCPA (2-methyl-4-

chlorophenoxyacetic acid), its primary mechanism of action is understood to be auxin-like. This

guide provides a comprehensive overview of the biological activity of Cloxyfonac sodium salt,

including its presumed mechanism of action, available toxicological data, and detailed

experimental protocols for its evaluation. The information presented herein is intended to serve

as a foundational resource for researchers investigating its potential applications and

environmental impact.
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Property Value

IUPAC Name
sodium;2-[4-chloro-2-

(hydroxymethyl)phenoxy]acetate

CAS Number 32791-87-0

Molecular Formula C₉H₈ClNaO₄

Molecular Weight 238.6 g/mol

Biological Activity and Mechanism of Action
Cloxyfonac is recognized as a plant growth regulator and herbicide. Its biological activity is

intrinsically linked to its structural similarity to the plant hormone auxin.

Auxin-like Activity
As a phenoxyacetic acid derivative and a metabolite of the auxin-based herbicide MCPA,

Cloxyfonac sodium salt is presumed to act as a synthetic auxin. Natural auxins are crucial for

various plant growth and development processes, including cell elongation, division, and

differentiation. Synthetic auxins like Cloxyfonac mimic these natural hormones, but when

applied at effective concentrations, they disrupt normal hormonal balance, leading to

uncontrolled and disorganized growth in susceptible plants, ultimately causing their death. This

selective herbicidal action is particularly effective against broadleaf weeds.

Presumed Signaling Pathway
The auxin signaling pathway is a complex network that mediates the physiological effects of

auxin. While specific studies on Cloxyfonac's interaction with this pathway are not readily

available, the established mechanism for auxin-like herbicides provides a strong hypothetical

model.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Biological Activity of
Cloxyfonac Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b510477#biological-activity-of-cloxyfonac-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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